- Method for preparing aliskiren intermediate in continuous flow microreactor, China, , ,
Cas no 934841-17-5 ((3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate)
934841-17-5 structure
Product Name:(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
CAS No:934841-17-5
MF:C19H31NO5
MW:353.453146219254
MDL:MFCD21340273
CID:821964
PubChem ID:25063946
Update Time:2024-10-26
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
- (3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2 -oxopyrrolidine-1-carboxylic acid tert-butyl ester
- 1,1-Dimethylethyl (3S,5S)-3-(1-methylethyl)-2-oxo-5-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]-1-pyrrolidinecarboxylate (ACI)
- tert-butyl (3S,5S)-2-oxo-5-[(2S,4S)-5-oxo-4-propan-2-yloxolan-2-yl]-3-propan-2-ylpyrrolidine-1-carboxylate
- (3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2-oxopyrrolidine-1-carboxylic acid tert-butyl ester
- SCHEMBL9907037
- DB-023112
- 934841-17-5
- Aliskiren intermediate
- (3S,5S)-tert-Butyl3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate
- IMCGHZIGRANKHV-AJNGGQMLSA-N
- AKOS016003341
- CID 25063946
- DTXSID60648583
- (3S,5S)-3-(1-Methylethyl)-2-oxo-5-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]-1-pyrrolidinecarboxylic acid tert-butyl ester
-
- MDL: MFCD21340273
- Inchi: 1S/C19H31NO5/c1-10(2)12-8-14(15-9-13(11(3)4)17(22)24-15)20(16(12)21)18(23)25-19(5,6)7/h10-15H,8-9H2,1-7H3/t12-,13-,14-,15-/m0/s1
- InChI Key: IMCGHZIGRANKHV-AJNGGQMLSA-N
- SMILES: C(N1C(=O)[C@H](C(C)C)C[C@H]1[C@H]1OC(=O)[C@H](C(C)C)C1)(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 353.22022309g/mol
- Monoisotopic Mass: 353.22022309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 502.4±33.0 °C at 760 mmHg
- Flash Point: 257.6±25.4 °C
- PSA: 72.91000
- LogP: 3.32020
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Pricemore >>
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(3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2-oxopyrrolidine-1-carboxylic acid tert-butyl ester |
934841-17-5 | 97% | 1g |
$985 | 2025-02-19 | |
| eNovation Chemicals LLC | D381135-1g |
(3S,5S)-3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydro-furan-2-yl)-2-oxopyrrolidine-1-carboxylic acid tert-butyl ester |
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(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: p-Toluenesulfonic acid , 4-(Dimethylamino)pyridine Solvents: Toluene ; 10 s, 50 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Toluene ; 24 h, 20 bar, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 3, rt
1.4 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; overnight, rt
1.5 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ; 10 min, 50 °C; 12 h, 50 °C; 50 °C → 5 °C; 5 h, 0 - 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; 30 min, pH 3, rt
1.4 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; overnight, rt
1.5 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Ethyl acetate ; 10 min, 50 °C; 12 h, 50 °C; 50 °C → 5 °C; 5 h, 0 - 5 °C
Reference
- A Facile, Six-Step Process for the Synthesis of (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxo-tetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylic Acid tert-Butyl Ester, The Key Synthetic Intermediate of Aliskiren, Organic Process Research & Development, 2015, 19(6), 611-617
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Isopropyl acetate ; 40 - 45 °C
1.2 Solvents: Isopropyl acetate ; 30 min, 40 - 45 °C; overnight, 40 - 45 °C; 45 °C → 5 °C; 5 h, 0 - 5 °C
1.2 Solvents: Isopropyl acetate ; 30 min, 40 - 45 °C; overnight, 40 - 45 °C; 45 °C → 5 °C; 5 h, 0 - 5 °C
Reference
- Preparation of oxotetrahydrofurylpyrrolidinones as intermediates for renin inhibitors such as Aliskiren., World Intellectual Property Organization, , ,
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Raw materials
- Di-tert-butyl dicarbonate
- (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one
- Aliskirenintermediate E
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Preparation Products
(3S,5S)-tert-Butyl 3-isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)-2-oxopyrrolidine-1-carboxylate Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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